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Compound of Interest

Compound Name: Pigment Red 48:1

Cat. No.: B3357847 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents like Pigment Red 48:1 are paramount for ensuring laboratory

safety and environmental compliance. This guide provides essential, step-by-step procedures

for the operational use and disposal of Pigment Red 48:1, a common monoazo lake pigment.

Adherence to these guidelines will mitigate risks and ensure that waste is managed in

accordance with regulatory standards.

Properties of Pigment Red 48:1
Property Value

Appearance Bright yellowish-red powder[1]

Chemical Formula C18H12CaCl2N2O6[1]

Molecular Weight 463.29 g/mol [1]

Solubility Insoluble in water and most solvents[1]

Heat Resistance Up to 180°C[1]

Toxicological Data
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Test Result Species

Oral LD50 > 6400 mg/kg bw[2] Rat (male/female)[2]

Inhalation LC50 > 4.76 mg/L air[2] Rat (male/female)[2]

Dermal LD50 > 2500 mg/kg bw[2] Rat (male/female)[2]

Operational Plan: Step-by-Step Handling
Procedures
1. Engineering Controls:

Always handle Pigment Red 48:1 in a well-ventilated area.[3][4]

For procedures that may generate dust, such as weighing or mixing, use a chemical fume

hood or a glove box.[5]

2. Personal Protective Equipment (PPE):

Eye Protection: Wear tightly fitting safety goggles with side-shields.[2][4]

Hand Protection: Use chemical-resistant gloves, such as nitrile rubber.[4][6] Inspect gloves

for any damage before use.[4]

Respiratory Protection: In case of dust formation or if exposure limits are exceeded, use a

NIOSH-approved full-face respirator.[2][4][6]

Body Protection: Wear a lab coat or other suitable protective clothing.[3][4][6] For tasks with

a higher risk of splashing or dust generation, consider fire/flame resistant and impervious

clothing.[2][4]

3. Handling and Experimental Protocols:

Weighing:

Perform weighing operations within a chemical fume hood or a ventilated enclosure to

minimize dust inhalation.
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Use a dedicated, clean, and dry tool for scooping the pigment.[1]

Carefully transfer the desired amount to a tared container.

Clean any spills immediately by carefully sweeping or vacuuming to avoid dust generation.

[1]

Mixing and Solution Preparation:

Add the pigment powder slowly to the solvent or medium to prevent clumping and

minimize dust.

If mixing in an open container, do so within a fume hood.

Keep the container tightly closed when not in use.[1][3]

General Hygiene:

Avoid contact with skin, eyes, and clothing.[3]

Wash hands thoroughly with soap and water after handling and before breaks.[3][7]

Do not eat, drink, or smoke in the laboratory area.[5][7]

Disposal Plan: Step-by-Step Waste Management
1. Waste Identification and Segregation:

Identify all waste streams containing Pigment Red 48:1, including unused pigment,

contaminated materials (e.g., gloves, wipes), and solutions.

Segregate this waste from other chemical wastes unless permitted by your institution's

hazardous waste management plan.[6]

2. Solid Waste Disposal:

Collect unused or expired pigment and any contaminated solid materials (e.g., paper towels,

gloves) in a designated, labeled, and sealed container.[4]
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The container should be suitable for chemical waste and kept closed when not in use.[4]

Dispose of the collected waste through your institution's hazardous waste collection

program.[8]

3. Liquid Waste Disposal:

Collect any solutions containing Pigment Red 48:1 in a separate, clearly labeled, and

sealed waste container.

Do not discharge solutions containing this pigment into drains or sewers.[3][4]

Arrange for disposal through your institution's hazardous waste management service.

4. Spill and Leak Procedures:

In case of a spill, carefully sweep or vacuum the spilled pigment to avoid dust generation.[1]

Do not use methods that will disperse the powder into the air.[5]

Place the collected material and any contaminated cleaning supplies into a suitable

container for disposal as hazardous waste.[3][8]

For large spills, evacuate the area and contact your institution's safety office.[4]

Emergency Procedures
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Situation First Aid Measures

Inhalation

Move the affected person to fresh air. Seek

medical attention if respiratory symptoms occur.

[1]

Skin Contact

Wash skin thoroughly with soap and water.

Remove contaminated clothing. Seek medical

help if irritation persists.[1][3]

Eye Contact

Flush eyes with water for at least 15 minutes.

Seek medical attention if irritation continues.[1]

[3]

Ingestion
Rinse mouth thoroughly. Do NOT induce

vomiting. Seek medical advice.[1][3]

Workflow for Safe Handling of Pigment Red 48:1
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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